2-[(3aR,7S,7aS)-1,2,3,3a,4,6,7,7a-octahydropyrano[3,4-c]pyrrol-7-yl]-N-(cyclopropylmethyl)acetamide

• IUPAC Name: 2-[(3aR,7S,7aS)-1,2,3,3a,4,6,7,7a-octahydropyrano[3,4-c]pyrrol-7-yl]-N-(cyclopropylmethyl)acetamide
• InChI: InChI=1S/C13H22N2O2/c16-13(15-4-9-1-2-9)3-10-7-17-8-11-5-14-6-12(10)11/h9-12,14H,1-8H2,(H,15,16)/t10-,11-,12+/m1/s1
• InChI Key: YCGCDIIOOFYWAX-UTUOFQBUSA-N
• Canonical SMILES: C1CC1CNC(=O)CC2COCC3C2CNC3
• Isomeric SMILES: C1CC1CNC(=O)C[C@@H]2COC[C@@H]3[C@H]2CNC3
• Molecular Formula: C13H22N2O2
• Molecular Weight: 238.33 g/mol

Description

2-[(3aR,7S,7aS)-1,2,3,3a,4,6,7,7a-octahydropyrano[3,4-c]pyrrol-7-yl]-N-(cyclopropylmethyl)acetamide is a complex organic compound with a unique structure that includes a pyrano[3,4-c]pyrrole ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3aR,7S,7aS)-1,2,3,3a,4,6,7,7a-octahydropyrano[3,4-c]pyrrol-7-yl]-N-(cyclopropylmethyl)acetamide typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the pyrano[3,4-c]pyrrole ring system and the subsequent attachment of the cyclopropylmethyl group.

Formation of the Pyrano[3,4-c]pyrrole Ring System: This can be achieved through a cyclization reaction involving a suitable precursor, such as a pyrrole derivative and a dihydropyran derivative, under acidic or basic conditions.

Attachment of the Cyclopropylmethyl Group: This step involves the reaction of the intermediate with cyclopropylmethylamine in the presence of a coupling agent like N,N’-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles to enhance efficiency and sustainability.

Chemical Reactions Analysis

Types of Reactions

2-[(3aR,7S,7aS)-1,2,3,3a,4,6,7,7a-octahydropyrano[3,4-c]pyrrol-7-yl]-N-(cyclopropylmethyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups can be replaced by nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as triethylamine.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe to study biological processes involving pyrano[3,4-c]pyrrole derivatives.

Medicine: The compound could be investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: It may find applications in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-[(3aR,7S,7aS)-1,2,3,3a,4,6,7,7a-octahydropyrano[3,4-c]pyrrol-7-yl]-N-(cyclopropylmethyl)acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets would depend on the specific application and require further research to elucidate.

Comparison with Similar Compounds

Similar Compounds

• 2-[(3aR,7S,7aS)-1,2,3,3a,4,6,7,7a-octahydropyrano[3,4-c]pyrrol-7-yl]-N-methylacetamide
• 2-[(3aR,7S,7aS)-1,2,3,3a,4,6,7,7a-octahydropyrano[3,4-c]pyrrol-7-yl]-N-ethylacetamide

Uniqueness

The uniqueness of 2-[(3aR,7S,7aS)-1,2,3,3a,4,6,7,7a-octahydropyrano[3,4-c]pyrrol-7-yl]-N-(cyclopropylmethyl)acetamide lies in its specific structural features, such as the cyclopropylmethyl group, which may confer distinct biological activities and chemical reactivity compared to its analogs.